Cas no 1955523-30-4 (1-(2-phenyl-1,3-thiazol-4-yl)ethan-1-one hydrobromide)

• Product Name: 1-(2-phenyl-1,3-thiazol-4-yl)ethan-1-one hydrobromide
• CAS No: 1955523-30-4
• MF: C₁₁H₁₀BrNOS
• MW: 284.172200679779
• CID: 4631349
• Update Time: 2025-11-02

1-(2-phenyl-1,3-thiazol-4-yl)ethan-1-one hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenyl-1,3-thiazol-4-yl)ethan-1-one hydrobromide

• Inchi： 1S/C11H9NOS.BrH/c1-8(13)10-7-14-11(12-10)9-5-3-2-4-6-9;/h2-7H,1H3;1H
• InChI Key： CXRHCKSTPIJUNQ-UHFFFAOYSA-N
• SMILES： C(C1=CSC(C2C=CC=CC=2)=N1)(=O)C.Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-phenyl-1,3-thiazol-4-yl)ethan-1-one hydrobromide

Comprehensive Guide to 1-(2-phenyl-1,3-thiazol-4-yl)ethan-1-one hydrobromide (CAS No. 1955523-30-4): Properties, Applications, and Market Insights

1-(2-phenyl-1,3-thiazol-4-yl)ethan-1-one hydrobromide (CAS No. 1955523-30-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This thiazole derivative is known for its unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The molecular structure of 1-(2-phenyl-1,3-thiazol-4-yl)ethan-1-one hydrobromide features a thiazole ring substituted with a phenyl group and an acetyl moiety, stabilized by a hydrobromide salt. This configuration enhances its solubility and reactivity, which are critical for various synthetic applications. The compound's CAS number 1955523-30-4 serves as a unique identifier, ensuring precise tracking in global chemical databases.

In recent years, the demand for thiazole-based compounds has surged, driven by their role in developing antimicrobial agents and anticancer drugs. 1-(2-phenyl-1,3-thiazol-4-yl)ethan-1-one hydrobromide is no exception, as it exhibits promising pharmacological properties. Its mechanism of action often involves interaction with biological targets, such as enzymes or receptors, making it a focal point in medicinal chemistry.

From a synthetic perspective, this compound is often utilized as a building block for more complex molecules. Its versatility allows chemists to modify its structure to achieve desired biological or physical properties. For instance, it can be used to create heterocyclic frameworks, which are prevalent in many FDA-approved drugs. The hydrobromide salt form further enhances its stability, making it suitable for long-term storage and transportation.

The global market for 1-(2-phenyl-1,3-thiazol-4-yl)ethan-1-one hydrobromide is expanding, particularly in regions with robust pharmaceutical and biotechnology sectors. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to meet the growing demand. Additionally, its CAS number 1955523-30-4 ensures compliance with regulatory standards, facilitating international trade.

Researchers frequently search for information on the synthesis of thiazole derivatives, pharmacological applications of hydrobromide salts, and CAS number lookup tools. These trends highlight the compound's relevance in both academic and industrial settings. By addressing these queries, this guide aims to provide a comprehensive resource for professionals seeking detailed insights into 1-(2-phenyl-1,3-thiazol-4-yl)ethan-1-one hydrobromide.

In conclusion, 1-(2-phenyl-1,3-thiazol-4-yl)ethan-1-one hydrobromide (CAS No. 1955523-30-4) is a compound of significant scientific and commercial value. Its unique properties and wide-ranging applications make it a subject of ongoing research and development. As the chemical industry evolves, this compound is poised to play a pivotal role in advancing drug discovery and material innovation.